Cas no 143631-89-4 (Benzaldehyde,3-methyl-2-nitroso-)

• Product Name: Benzaldehyde,3-methyl-2-nitroso-
• CAS No: 143631-89-4
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 108441
• PubChem ID: 15688200
• Update Time: 2025-04-18

Benzaldehyde,3-methyl-2-nitroso- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-methyl-2-nitroso-
• 3-methyl-2-nitrosobenzaldehyde
• 143631-89-4
• SCHEMBL12391597
• DTXSID70576909
• Benzaldehyde, 3-methyl-2-nitroso- (9CI)

• Inchi： 1S/C8H7NO2/c1-6-3-2-4-7(5-10)8(6)9-11/h2-5H,1H3
• InChI Key： VOQDWFPPJQVSTE-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(C)=C1N=O

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.5